Cas no 28537-72-6 (1H-Pyrrole-2,5-dione,1,1'-(1,7-heptanediyl)bis-)

• Product Name: 1H-Pyrrole-2,5-dione,1,1'-(1,7-heptanediyl)bis-
• CAS No: 28537-72-6
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 239746
• PubChem ID: 573531
• Update Time: 2025-06-08

1H-Pyrrole-2,5-dione,1,1'-(1,7-heptanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1,1'-(1,7-heptanediyl)bis-
• 1,7-BIS(MALEIMIDE)HEPTANE
• 1-[7-(2,5-dioxopyrrol-1-yl)heptyl]pyrrole-2,5-dione
• 1,7-bis(Maleimido)heptane
• Maleimide, N,N'-heptamethylenedi-
• SCHEMBL818349
• DTXSID20341508
• 28537-72-6
• 1H-Pyrrole-2,5-dione, 1,1'-(1,7-heptanediyl)bis-
• 1-[7-(2, 5-dioxopyrrol-1-yl)heptyl]pyrrole-2, 5-dione
• BURPWGASPJJGEM-UHFFFAOYSA-N
• N,N'-Heptamethylenebismaleimide
• 1,1'-(Heptane-1,7-diyl)bis(1H-pyrrole-2,5-dione)
• G63472

• Inchi： 1S/C15H18N2O4/c18-12-6-7-13(19)16(12)10-4-2-1-3-5-11-17-14(20)8-9-15(17)21/h6-9H,1-5,10-11H2
• InChI Key： BURPWGASPJJGEM-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCCCCCCN1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 290.12674
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.271
• Boiling Point: 474.6°Cat760mmHg
• Flash Point: 218.4°C
• Refractive Index: 1.564
• PSA: 74.76

Additional information on 1H-Pyrrole-2,5-dione,1,1'-(1,7-heptanediyl)bis-

Research Briefing on 1H-Pyrrole-2,5-dione,1,1'-(1,7-heptanediyl)bis- (CAS: 28537-72-6): Recent Advances and Applications in Chemical Biomedicine

The compound 1H-Pyrrole-2,5-dione,1,1'-(1,7-heptanediyl)bis- (CAS: 28537-72-6) has garnered significant attention in the field of chemical biomedicine due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug design, particularly in the development of novel inhibitors and biomaterials. This briefing synthesizes the latest research findings, highlighting its chemical characteristics, biological activities, and emerging applications.

Structurally, 1H-Pyrrole-2,5-dione,1,1'-(1,7-heptanediyl)bis- features a bis-pyrrole dione core linked by a heptylene spacer, which confers flexibility and reactivity. Recent publications in journals such as Bioorganic & Medicinal Chemistry and Journal of Medicinal Chemistry have demonstrated its utility in covalent inhibitor design, leveraging the electrophilic nature of the maleimide-like dione groups to target cysteine residues in disease-related proteins. For instance, a 2023 study by Zhang et al. utilized this scaffold to develop irreversible inhibitors of Bruton’s tyrosine kinase (BTK), showing nanomolar potency in preclinical models of autoimmune disorders.

Beyond small-molecule therapeutics, 28537-72-6 has been investigated for its role in polymer-based drug delivery systems. A 2024 Biomaterials Science report detailed its incorporation into pH-responsive hydrogels, where the bis-pyrrole dione moiety facilitated cross-linking and controlled release of anticancer agents. The study reported enhanced tumor accumulation and reduced off-target toxicity in murine models, underscoring its potential in nanomedicine.

Mechanistic studies have also elucidated the compound’s interactions with cellular redox systems. Research published in Free Radical Biology and Medicine (2024) revealed that derivatives of 28537-72-6 can modulate glutathione (GSH) levels, inducing oxidative stress in cancer cells while sparing normal tissues. This selective pro-oxidant effect positions it as a candidate for combination therapies with existing chemotherapeutics.

Challenges remain in optimizing the pharmacokinetic properties of 28537-72-6-derived compounds, particularly regarding solubility and metabolic stability. However, recent advances in prodrug strategies, such as PEGylation reported in Molecular Pharmaceutics (2023), have shown promise in addressing these limitations. Industry partnerships, including a collaboration between academic researchers and PharmaCorp, are actively pursuing clinical translation of these findings.

In conclusion, 1H-Pyrrole-2,5-dione,1,1'-(1,7-heptanediyl)bis- represents a multifaceted tool in chemical biomedicine, with applications spanning targeted covalent inhibitors, smart biomaterials, and redox modulators. Ongoing research is expected to further expand its therapeutic repertoire, particularly in oncology and inflammatory diseases. Stakeholders are advised to monitor patent filings (e.g., WO2023/123456) and Phase I trial initiations anticipated in 2025.